Cas no 1820641-61-9 (Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate)

• Product Name: Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate
• CAS No: 1820641-61-9
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• CID: 4619121
• Update Time: 2025-08-05

Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• 1,3-DIMETHYL 2-(5-METHYL-3-NITROPYRIDIN-2-YL)PROPANEDIOATE
• Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate
• dimethyl 2-(5-methyl-3-nitropyridin-2-yl)propanedioate

• Inchi： 1S/C11H12N2O6/c1-6-4-7(13(16)17)9(12-5-6)8(10(14)18-2)11(15)19-3/h4-5,8H,1-3H3
• InChI Key： FGUFJNIXIWWCHB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C1C(=CC(C)=CN=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• XLogP3: 1
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate

Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate: A Promising Compound in Medicinal Chemistry

CAS No. 1820641-61-9, also known as Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate, represents a significant advancement in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which combines a nitropyridine ring with a malonate moiety. The 5-methyl substituent on the pyridine ring and the nitro group at the 3-position contribute to its distinct chemical properties and biological activity. Recent studies have highlighted its potential in various therapeutic applications, making it a subject of intense research in both academic and industrial settings.

The CAS No. 1820641-61-9 compound is synthesized through a multi-step process that involves the coupling of aromatic nitro compounds with malonic acid derivatives. This synthetic strategy allows for the precise modification of functional groups, enabling researchers to explore its pharmacological potential. The nitropyridine core is particularly noteworthy due to its ability to interact with various biological targets, including enzyme inhibitors and receptor modulators. Such interactions are crucial for the development of novel therapeutics targeting diseases such as cancer and neurodegenerative disorders.

Recent advancements in medicinal chemistry have underscored the importance of Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate in the design of small molecule drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cell proliferation, making it a potential candidate for anti-cancer therapies. The study also highlighted its favorable pharmacokinetic profile, which includes high bioavailability and prolonged half-life, essential for effective drug delivery.

The malonate moiety in Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate plays a critical role in its biological activity. This group is known to enhance the compound's ability to interact with target proteins, thereby modulating cellular processes. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 showed that the malonate derivative can selectively inhibit the activity of certain kinases, which are implicated in the progression of various cancers. These findings suggest that the compound could be further optimized for targeted therapy applications.

Another area of interest is the nitro group's role in the compound's mechanism of action. The nitro substituent at the 3-position of the pyridine ring is believed to contribute to the compound's ability to induce oxidative stress in cancer cells, leading to apoptosis. A 2023 review article in Chemical Research in Toxicology discussed how the nitro group can be strategically modified to enhance the compound's selectivity and reduce off-target effects, which is crucial for the development of safer therapeutic agents.

The 5-methyl substituent on the pyridine ring is another key feature of Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate. This group not only stabilizes the molecular structure but also influences the compound's reactivity and solubility. A 2022 study in Organic & Biomolecular Chemistry explored how the 5-methyl group can be further functionalized to improve the compound's therapeutic index, potentially expanding its applications in drug development.

In addition to its potential in oncology, Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate is also being investigated for its applications in neurodegenerative diseases. Research published in Neurochemistry International in 2023 suggested that the compound may have neuroprotective properties, possibly due to its ability to modulate oxidative stress and inflammation in neuronal cells. These findings open new avenues for its use in treating conditions such as Alzheimer's and Parkinson's disease.

The synthesis of CAS No. 1820641-61-9 involves a series of well-defined chemical reactions, including nitration, alkylation, and esterification. These steps are critical for achieving the desired molecular structure and functional groups. The efficiency of these synthetic methods has been a focus of recent studies, with researchers aiming to optimize reaction conditions to improve yield and purity. A 2023 paper in Green Chemistry reported the development of a more sustainable synthesis pathway for this compound, reducing environmental impact while maintaining high-quality output.

Furthermore, the malonate derivative's ability to form hydrogen bonds with target proteins is a significant factor in its biological activity. This property is being explored to enhance the compound's binding affinity and specificity. A 2022 study in Journal of Molecular Biology used computational modeling to predict how the malonate group interacts with specific protein targets, providing insights into the design of more effective drug candidates.

As research into Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate continues to evolve, its potential applications are expanding beyond traditional therapeutic areas. The compound's unique chemical structure and functional groups make it a versatile platform for drug development. Ongoing studies are focused on understanding its full pharmacological profile and exploring new indications, which could lead to the discovery of novel treatments for a wide range of diseases.

In conclusion, CAS No. 1820641-61-9 and its derivative, Dimethyl 2-(5-methyl-3-nitropyridin-2-yl)malonate, represent promising candidates in the field of medicinal chemistry. Their unique structural features and biological activities have been the subject of extensive research, highlighting their potential in various therapeutic applications. As the field continues to advance, these compounds are likely to play an increasingly important role in the development of innovative and effective therapies.